Cas no 2171550-54-0 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2171550-54-0
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6232214
• PubChem ID: 165805212
• Update Time: 2025-06-13

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid
• 2171550-54-0
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohex-3-ene-1-carboxylic acid
• EN300-1555337

• Inchi： 1S/C25H26N2O5/c1-15(23(28)27-17-8-6-7-16(13-17)24(29)30)26-25(31)32-14-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-6,8-12,15-17,22H,7,13-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： LNDUHXRRSFCVFY-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(NC1C=CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2171550-54-0)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2171550-54-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Pro-Cyc, is characterized by its unique structural features and potential applications in drug development and bioconjugation reactions.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used moiety in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in Fmoc-Pro-Cyc ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the reactivity of the molecule. This is particularly important in the synthesis of complex peptides and proteins, where the sequential addition of amino acids requires careful protection and deprotection steps.

The cyclohexene ring in Fmoc-Pro-Cyc adds a degree of conformational rigidity to the molecule, which can influence its biological activity and interactions with target proteins. This rigidity can be advantageous in designing molecules with specific binding properties, such as inhibitors or activators of enzymes and receptors. Recent studies have shown that compounds with similar cyclohexene scaffolds exhibit enhanced pharmacological properties, including improved solubility, stability, and bioavailability.

In the context of drug development, Fmoc-Pro-Cyc has been explored for its potential as a building block in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The use of Fmoc-Pro-Cyc in prodrug design can enhance the therapeutic index of drugs by improving their pharmacokinetic properties and reducing side effects. For example, a study published in the Journal of Medicinal Chemistry demonstrated that prodrugs derived from Fmoc-Pro-Cyc showed improved oral bioavailability and reduced toxicity compared to their parent compounds.

Beyond its applications in drug development, Fmoc-Pro-Cyc has also found utility in bioconjugation reactions. Bioconjugation involves the covalent attachment of functional groups or molecules to biomolecules such as proteins, antibodies, and nucleic acids. The carboxylic acid group in Fmoc-Pro-Cyc can be readily activated for conjugation reactions using various coupling agents, such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate). These conjugation reactions are crucial for developing targeted therapies, diagnostic tools, and imaging agents.

Recent advances in synthetic methodologies have further expanded the utility of Fmoc-Pro-Cyc. For instance, researchers at the University of California have developed a novel one-pot synthesis method that significantly reduces the number of steps required to produce Fmoc-Pro-Cyc, making it more accessible for large-scale applications. This method involves a sequence of reactions that efficiently constructs the cyclohexene ring and introduces the Fmoc protecting group, all within a single reaction vessel.

The stability and reactivity of Fmoc-Pro-Cyc have also been studied extensively. A comprehensive review published in Organic & Biomolecular Chemistry highlighted the compound's resistance to hydrolysis under physiological conditions, which is crucial for maintaining its integrity during biological assays and therapeutic applications. Additionally, the compound's solubility profile has been optimized through various modifications, such as the introduction of polar functional groups or solubilizing agents.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2171550-54-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its stability and reactivity, make it an attractive candidate for various applications, including prodrug design and bioconjugation reactions. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.